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Compound of Interest

Compound Name: (4-Vinylphenyl)methanol

Cat. No.: B094994 Get Quote

An In-depth Technical Guide to (4-Vinylphenyl)methanol: Properties, Reactivity, and

Applications

Introduction
(4-Vinylphenyl)methanol, also known as 4-vinylbenzyl alcohol, is a bifunctional organic

compound that possesses both a vinyl group and a hydroxymethyl group attached to a

benzene ring at the para position. This unique molecular architecture makes it a highly versatile

monomer and a valuable intermediate in organic synthesis.[1] The presence of two distinct

reactive sites—the polymerizable vinyl group and the modifiable primary alcohol—allows for its

incorporation into a wide array of polymers and for the synthesis of complex molecules with

tailored functionalities.[1][2] This guide provides a comprehensive overview of the core physical

and chemical properties of (4-Vinylphenyl)methanol, its synthesis, and its applications,

intended for researchers, scientists, and professionals in drug development and materials

science.

Chemical and Physical Properties
(4-Vinylphenyl)methanol is a styrenic alcohol that typically appears as a colorless to light

yellow liquid or oil.[3][4] Its properties are dictated by the interplay between the aromatic ring,

the vinyl group, and the polar hydroxyl group.
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Identifier Value Source(s)

CAS Number 1074-61-9 [3][5][6][7]

Molecular Formula C₉H₁₀O [2][5][8]

Molecular Weight 134.17 g/mol [2][8]

IUPAC Name (4-ethenylphenyl)methanol [2][6]

Synonyms

4-Vinylbenzyl alcohol, p-

vinylbenzyl alcohol, 4-

(Hydroxymethyl)styrene

[3][7][8][9]

InChI Key
CLECMSNCZUMKLM-

UHFFFAOYSA-N
[2][6]

Physicochemical Data
The physicochemical data for (4-Vinylphenyl)methanol are summarized below. It is important

to note that some values are predicted and may vary based on experimental conditions and

purity.
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Property Value Conditions Source(s)

Appearance
Colorless to light

yellow liquid/oil
Ambient [3][4]

Boiling Point 247.1 °C at 760 mmHg [10]

132-137 °C at 15 Torr [11][12]

Density 1.039 g/cm³ Predicted [10]

1.570 g/cm³ - [5]

Solubility

Sparingly soluble in

water. Slightly soluble

in acetonitrile and

chloroform.

Ambient [3][10][11]

pKa 14.38 ± 0.10 Predicted [3][10][11]

Flash Point 115.4 °C - [10]

Refractive Index 1.59 - [10]

Reactivity and Chemical Behavior
The dual functionality of (4-Vinylphenyl)methanol is the cornerstone of its chemical versatility.

The vinyl and hydroxymethyl groups can react independently, allowing for a wide range of

chemical transformations.[1]

Reactions of the Vinyl Group
The vinyl group is susceptible to addition reactions and is the primary site for polymerization.[1]

This allows (4-Vinylphenyl)methanol to act as a functional monomer in the synthesis of

polymers and copolymers. The polymerization can proceed via free-radical, cationic, or anionic

mechanisms, leading to polymers with pendant hydroxymethyl groups that can be further

modified post-polymerization.

Reactions of the Hydroxymethyl Group
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The primary alcohol functionality of the hydroxymethyl group can undergo a variety of common

alcohol reactions:[1]

Esterification: Reaction with carboxylic acids or their derivatives to form esters. This is useful

for modifying the solubility and reactivity of the resulting monomer.[1]

Etherification: Formation of ethers by reacting with alkyl halides or other suitable reagents.

Oxidation: The primary alcohol can be oxidized to form 4-vinylbenzaldehyde or 4-

vinylbenzoic acid, depending on the reaction conditions and the oxidizing agent used.

Halogenation: Conversion of the hydroxyl group to a halide, creating a more reactive site for

nucleophilic substitution.

The diagram below illustrates the principal reaction pathways for (4-Vinylphenyl)methanol.

Figure 1: Core Reactivity Pathways of (4-Vinylphenyl)methanol
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Caption: Figure 1: Core Reactivity Pathways of (4-Vinylphenyl)methanol.

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the identity and purity of (4-
Vinylphenyl)methanol.

¹H NMR: The proton NMR spectrum provides distinct signals for the vinyl, aromatic, and

hydroxymethyl protons.

¹H NMR (500 MHz, CDCl₃) δ: 7.39 (d, J = 8.0 Hz, 2H, Ar-H), 7.31 (d, J = 8.0 Hz, 2H, Ar-H),

6.69-6.75 (dd, J = 11.0, 6.5 Hz, 1H, -CH=CH₂), 5.73 (d, J = 18.5 Hz, 1H, -CH=CH₂), 5.24

(d, J = 11.5 Hz, 1H, -CH=CH₂), 4.66 (s, 2H, -CH₂OH).[13]

Infrared (IR) Spectroscopy: Expected characteristic peaks include a broad absorption for the

O-H stretch (around 3300 cm⁻¹), C-H stretches for the vinyl and aromatic groups (around

3100-3000 cm⁻¹), a C=C stretch for the vinyl group (around 1630 cm⁻¹), and C-O stretching

(around 1050 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) at m/z

= 134, corresponding to the molecular weight of the compound.

Synthesis and Purification Protocol
(4-Vinylphenyl)methanol can be synthesized via the reduction of 4-vinylbenzoic acid or its

esters. The following protocol details the reduction of 4-vinylbenzoic acid using lithium

aluminum hydride (LiAlH₄).[13][14]

Experimental Protocol: Synthesis via Reduction
Causality: This protocol utilizes LiAlH₄, a powerful reducing agent capable of converting

carboxylic acids directly to primary alcohols. The reaction is performed in an anhydrous ether

solvent (THF) under an inert atmosphere to prevent quenching of the highly reactive hydride

reagent by moisture.

Preparation: Equip a flame-dried, three-necked round-bottom flask with a dropping funnel, a

condenser, and a nitrogen inlet.
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Reagent Suspension: Charge the flask with lithium aluminum hydride (LiAlH₄, 5.9 eq.) and

anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C using an ice bath.

Substrate Addition: Dissolve 4-vinylbenzoic acid (1.0 eq.) in diethyl ether (Et₂O) and add it to

the dropping funnel. Add the solution dropwise to the stirred LiAlH₄ suspension at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and stir for 1 hour.

Quenching (Fieser workup): Carefully and sequentially quench the reaction at 0 °C by the

slow, dropwise addition of water (relative to LiAlH₄ mass), followed by a 10 wt% NaOH

solution, and finally more water.[13][14] This procedure is critical for safely decomposing

excess LiAlH₄ and precipitating aluminum salts.

Filtration and Extraction: Stir the resulting mixture vigorously until a white solid precipitates.

Filter the crude mixture and wash the solid with ether.

Drying and Concentration: Dry the combined organic filtrate over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification: Purify the resulting oil via silica gel column chromatography using a

hexane:ethyl acetate (e.g., 4:1) eluent system to afford pure (4-vinylphenyl)methanol.[13]

[14]

The workflow for this synthesis is outlined below.
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Figure 2: Synthesis Workflow for (4-Vinylphenyl)methanol
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Caption: Figure 2: Synthesis Workflow for (4-Vinylphenyl)methanol.
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Applications
The unique bifunctional nature of (4-Vinylphenyl)methanol makes it a valuable component in

several fields:

Polymer Chemistry: It is widely used as a reactive monomer to introduce hydroxyl

functionality into polymer backbones, enhancing properties like adhesion, dyeability, and

cross-linking capabilities.[2]

Surface Coatings: Its incorporation into resins and coatings can improve surface properties

and provide sites for further functionalization.[2]

Organic Synthesis: It serves as a versatile building block for preparing more complex

molecules, including pharmaceuticals and agrochemicals, due to its two distinct reactive

handles.[3][10]

Materials Science: It is used in the creation of functional materials, such as polymer supports

for catalysts or reagents, and in the development of specialty resins.

Handling, Storage, and Safety
Storage and Stability
(4-Vinylphenyl)methanol is prone to polymerization, especially upon exposure to heat, light,

or contaminants.

Storage: It should be stored under an inert gas atmosphere (nitrogen or argon) at

refrigerated temperatures (2-8 °C).[5][10][11][15]

Stabilizers: Commercial preparations are often stabilized with a small amount of an inhibitor,

such as p-tert-butylcatechol (TBC), to prevent premature polymerization.[3][10]

Safety Information
While a comprehensive toxicity profile is not widely reported, the following safety information is

available:
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5]

Handling: Use in a well-ventilated area with appropriate personal protective equipment

(gloves, safety glasses).

Conclusion
(4-Vinylphenyl)methanol is a compound of significant interest in both academic research and

industrial applications. Its distinct vinyl and hydroxymethyl functionalities provide a powerful

platform for chemical modification and polymerization. A thorough understanding of its physical

properties, chemical reactivity, and handling requirements is essential for safely and effectively

harnessing its potential in the synthesis of advanced polymers, functional materials, and

complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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